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Compound of Interest |

4,7-Dichloro-6-
Compound Name:

methoxyquinazoline
CAS No.: 55496-51-0
Cat. No.: B1342633

Get Quote

Quinazoline and its derivatives represent a critical class of nitrogen-containing heterocyclic

compounds, forming the scaffold for numerous molecules with significant biological and
pharmaceutical properties.[1][2] Their applications span from anticancer agents, such as the
tyrosine kinase inhibitor Afatinib, to anti-inflammatory and antimalarial drugs.[3][4] The precise
arrangement of substituents on the quinazoline core dictates the molecule's interaction with
biological targets. Consequently, unambiguous structural elucidation is paramount in the
research and development of these compounds.

Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR)
spectroscopy, particularly 3C NMR, stands as an unparalleled tool for providing a direct, high-
resolution map of the carbon framework of a molecule.[5] This guide offers a comprehensive
analysis of the 13C NMR spectrum of 4,7-dichloro-6-methoxyquinazoline, providing a
framework for its characterization. We will compare experimental data derived from close
structural analogs with theoretical predictions, explore the influence of substituents on chemical
shifts, and contrast the insights gained from NMR with those from other common analytical
methods.
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The Subject Molecule: 4,7-Dichloro-6-
methoxyquinazoline

To facilitate a clear discussion, the carbon atoms of 4,7-dichloro-6-methoxyquinazoline are
systematically numbered as shown in the diagram below. This numbering convention will be
used for all spectral assignments and comparisons.

Sample Preparation
(~10-20 mg in 0.6 mL CDCI3 or DMSO-d6)

Y

Data Acquisition
(100 MHz Spectrometer, zgpg30 pulse program)

Y

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Y

Theoretical Prediction Analog Data Comparison
(ChemDraw, NMRDB, etc.) (e.g., 4,7-dichloro-6-nitroquinazoline)

Peak Assignment & Interpretation

Y Y Y

Cross-Validation
(Comparison of Predicted, Analog, and Experimental Data)

Final Report & Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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